Cas no 1353980-88-7 (2-Chloro-N-ethyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide)

• Product Name: 2-Chloro-N-ethyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide
• CAS No: 1353980-88-7
• MF: C₁₁H₂₁ClN₂O
• MW: 232.750241994858
• CID: 2156621
• Update Time: 2025-06-13

2-Chloro-N-ethyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-n-ethyl-n-(1-methyl-piperidin-3-ylmethyl)-acetamide
• 2-Chloro-N-ethyl-N-((1-methylpiperidin-3-yl)methyl)acetamide
• AM94415
• 2-Chloro-N-ethyl-N-(1-methylpiperidin-3-ylmethyl)acetamide
• 2-Chloro-N-ethyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide

• Inchi： 1S/C11H21ClN2O/c1-3-14(11(15)7-12)9-10-5-4-6-13(2)8-10/h10H,3-9H2,1-2H3
• InChI Key： GDKXQDKKTZXTRK-UHFFFAOYSA-N
• SMILES： ClCC(N(CC)CC1CN(C)CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 211
• Topological Polar Surface Area: 23.6

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 321.0±17.0 °C at 760 mmHg
• Flash Point: 148.0±20.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-Chloro-N-ethyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-Chloro-N-ethyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide

Introduction to 2-Chloro-N-ethyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide (CAS No. 1353980-88-7)

2-Chloro-N-ethyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide, identified by its CAS number 1353980-88-7, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development in medicinal chemistry. The structure of this molecule incorporates several key functional groups that contribute to its unique chemical properties and reactivity, which are essential for understanding its potential applications in drug discovery and synthesis.

The molecular formula of 2-Chloro-N-ethyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide can be represented as C₁₁H₁₆ClN₃O. This composition suggests a complex arrangement of atoms that may contribute to the compound's interactions with biological targets. The presence of a chloro group, an ethyl amide group, and a piperidine ring are particularly noteworthy, as these structural elements are often associated with pharmacological activity. The chloro group, for instance, can serve as a leaving group in nucleophilic substitution reactions, while the piperidine ring is known for its ability to enhance lipophilicity and binding affinity to biological receptors.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. 2-Chloro-N-ethyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide has been studied for its potential role in inhibiting enzymes and receptors involved in inflammatory responses, cancer progression, and neurological disorders. Its unique structural features make it a promising candidate for further investigation in these areas.

The synthesis of 2-Chloro-N-ethyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the formation of the piperidine ring, followed by the introduction of the chloro and amide functional groups. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to achieve the desired molecular structure. These methods highlight the importance of expertise in organic chemistry in the development of such compounds.

One of the most compelling aspects of 2-Chloro-N-ethyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide is its potential as a lead compound for drug development. Researchers have utilized computational modeling and high-throughput screening techniques to identify derivatives of this molecule that may exhibit enhanced biological activity or improved pharmacokinetic properties. These studies have shown that modifications to the piperidine ring or the amide group can significantly alter the compound's interactions with biological targets, providing valuable insights into structure-activity relationships.

The pharmacological profile of 2-Chloro-N-ethyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide has been evaluated through both in vitro and in vivo studies. In vitro assays have demonstrated its ability to inhibit specific enzymes involved in disease pathways, while animal models have provided evidence of its potential therapeutic effects. These findings have laid the groundwork for further clinical investigations aimed at assessing its safety and efficacy in human populations.

The regulatory landscape for novel pharmaceutical compounds like 2-Chloro-N-ethyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide is stringent, requiring rigorous testing to ensure both safety and efficacy before market approval. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established comprehensive guidelines for drug development, which include preclinical studies, clinical trials, and post-marketing surveillance. Compliance with these regulations is essential for ensuring that new drugs meet the highest standards of quality and safety.

The future prospects for 2-Chloro-N-ethyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide are promising, with ongoing research aimed at expanding its therapeutic applications. Innovations in synthetic chemistry and drug delivery systems may further enhance its potential as a therapeutic agent. Additionally, collaborations between academic institutions and pharmaceutical companies could accelerate the translation of laboratory findings into clinical practice.

In conclusion, 2-Chloro-N-ethyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide (CAS No. 1353980-88-7) represents a significant advancement in pharmaceutical chemistry due to its unique structure and potential biological activity. Its synthesis, pharmacological evaluation, and regulatory considerations underscore its importance as a compound worthy of continued research and development. As our understanding of disease mechanisms evolves, compounds like this one will play an increasingly critical role in addressing unmet medical needs.